Cas no 28085-69-0 (Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
• CAS No: 28085-69-0
• MF: C₉H₁₁KO₃S
• MW: 238.345142602921
• CID: 278684
• PubChem ID: 23692415
• Update Time: 2025-04-19

Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
• potassium,2-propan-2-ylbenzenesulfonate
• potassium 2-(propan-2-yl)benzenesulfonate
• potassium 2-phenylpropane-2-sulfonate
• Potassium cumenesulphonate
• 28085-69-0
• SCHEMBL338735
• POTASSIUM CUMENESULFONATE
• NS00019410

• Inchi： 1S/C9H12O3S.K/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);/q;+1/p-1
• InChI Key： MYGBBCKCTXSGOB-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC=CC=1C(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 238.00663
• Monoisotopic Mass: 238.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2